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Compound of Interest

Compound Name: 2-Ethoxythiazole

Cat. No.: B101290

For Researchers, Scientists, and Drug Development
Professionals

Disclaimer: This document provides a comprehensive overview of the known properties and
expected behavior of 2-Ethoxythiazole. It is important to note that specific quantitative
experimental data on the solubility in various organic solvents and detailed stability kinetics are
not readily available in the public domain. The experimental protocols provided herein are
based on standard pharmaceutical industry practices and are intended to serve as a guide for

researchers to generate this data.

Introduction

2-Ethoxythiazole is a heterocyclic compound with a distinct chemical structure that lends itself
to a variety of applications, including as a flavoring agent and as a potential building block in
the synthesis of pharmaceutical and agrochemical compounds. For drug development
professionals, a thorough understanding of the physicochemical properties of any active
pharmaceutical ingredient (API) or key intermediate is paramount. Solubility and stability are
critical parameters that influence bioavailability, formulation development, storage conditions,
and ultimately, the safety and efficacy of a drug product.

This technical guide provides a detailed overview of the current understanding of the solubility
and stability of 2-Ethoxythiazole. It is designed to be a valuable resource for researchers and
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scientists, offering not only a compilation of available data but also comprehensive
experimental protocols to enable the generation of further critical information.

Physicochemical Properties of 2-Ethoxythiazole

A summary of the key physicochemical properties of 2-Ethoxythiazole is presented in Table 1.
These properties are fundamental to understanding its behavior in different solvent systems
and under various stress conditions.

Property Value Reference
Molecular Formula CsH7NOS [1]
Molecular Weight 129.18 g/mol [2]
Clear, colorless to pale yellow
Appearance o [1]
liquid
Strong, burnt, roasted, meat-
Odor ] [1]
like, nutty
Boiling Point 157-160 °C at 760 mmHg [2]
Density 1.131-1.135 g/mL at 25 °C [2]
Refractive Index 1.498-1.502 at 20 °C [2]
pKa (Predicted) 3.32+£0.10 [3]
LogP (Predicted) 1.49 [3]

Solubility Profile of 2-Ethoxythiazole

The solubility of a compound is a critical factor in its absorption, distribution, metabolism, and
excretion (ADME) profile, as well as in the design of appropriate formulations.

Qualitative and Predicted Solubility Data

Specific quantitative solubility data for 2-Ethoxythiazole in a range of organic solvents is not
extensively reported in publicly available literature. However, qualitative descriptions and
predicted values provide initial guidance.
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Solvent Solubility Reference
Water Insoluble / Slightly soluble [1]
Water (Predicted) 3.96 g/L [3]
Ethanol Miscible at room temperature [1]
Organic Solvents Soluble [1]

Theoretical Solubility Considerations

The structure of 2-Ethoxythiazole, featuring a polar thiazole ring and a nonpolar ethyl group,
suggests a degree of solubility in both polar and non-polar organic solvents. The nitrogen and
sulfur atoms in the thiazole ring can act as hydrogen bond acceptors, contributing to its
solubility in protic solvents. The ethoxy group provides some lipophilicity, which would enhance
solubility in less polar organic solvents. Its predicted pKa suggests it is a weak base, and its
solubility in aqueous solutions is expected to be pH-dependent, with higher solubility at lower
pH values where the thiazole nitrogen can be protonated.

Stability Profile of 2-Ethoxythiazole

Understanding the chemical stability of a compound is crucial for determining its shelf-life,
identifying potential degradation products, and ensuring the safety and quality of the final
product.

General Stability Information

Safety data sheets and general chemical information indicate that 2-Ethoxythiazole is
generally stable under recommended storage conditions but is incompatible with certain
reactive species.
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Condition Stability/Incompatibility Reference

Stable under recommended
General storage conditions (cool, dry, [4]

well-ventilated)

Strong Acids Incompatible [4]
Strong Bases Incompatible [4]
Strong Oxidizing Agents Incompatible [4]
Light Store away from light [5]
Heat Avoid high temperatures [4]

Potential Degradation Pathways

While specific degradation pathways for 2-Ethoxythiazole have not been elucidated in the
reviewed literature, knowledge of the chemistry of the thiazole ring allows for the postulation of
potential degradation mechanisms under forced conditions.

» Hydrolysis: The thiazole ring is generally stable to hydrolysis under neutral conditions.
However, under strong acidic or alkaline conditions, cleavage of the ring could occur. The
ethoxy group is an ether linkage, which is generally stable to hydrolysis but can be cleaved
under harsh acidic conditions.

o Oxidation: The sulfur atom in the thiazole ring is susceptible to oxidation, potentially forming
sulfoxides or sulfones. The ring itself could also undergo oxidative degradation.

e Photodegradation: Thiazole-containing compounds with aromatic substituents have been
shown to be susceptible to photodegradation, potentially involving singlet oxygen and
leading to complex rearrangements and cleavage of the thiazole ring.

o Thermal Degradation: At elevated temperatures, decomposition of the molecule is expected,
potentially leading to the cleavage of the ethoxy group and fragmentation of the thiazole ring.

Experimental Protocols
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To address the lack of quantitative data, the following detailed experimental protocols are
provided as a guide for researchers to determine the solubility and stability of 2-
Ethoxythiazole.

Equilibrium Solubility Determination (Shake-Flask
Method)

This method is the gold standard for determining the thermodynamic equilibrium solubility of a
compound.

Objective: To determine the concentration of 2-Ethoxythiazole in a saturated solution of a
specific solvent at a controlled temperature.

Materials:

2-Ethoxythiazole

o Selected solvents (e.g., water, ethanol, propylene glycol, isopropanol, methanol, acetonitrile,
etc.)

 Vials with screw caps

o Orbital shaker with temperature control

e Centrifuge

e Syringe filters (e.g., 0.45 um PTFE)

e Volumetric flasks and pipettes

» Validated analytical method (e.g., HPLC-UV, GC-FID)
Procedure:

¢ Add an excess amount of 2-Ethoxythiazole to a vial containing a known volume of the
selected solvent. The presence of undissolved solid is essential to ensure saturation.
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Seal the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C
or 37 °C).

Shake the vials for a predetermined period (e.g., 24, 48, or 72 hours) to allow the system to
reach equilibrium. The equilibration time should be established experimentally by sampling at
different time points until the concentration in solution remains constant.

After equilibration, allow the vials to stand undisturbed at the set temperature to allow the
excess solid to settle.

Carefully withdraw an aliquot of the supernatant. To remove any remaining solid particles,
either centrifuge the aliquot at high speed or filter it through a syringe filter.

Accurately dilute the clear filtrate or supernatant with a suitable solvent to a concentration
within the calibration range of the analytical method.

Analyze the diluted sample using a validated analytical method to determine the
concentration of 2-Ethoxythiazole.

Calculate the solubility in units such as mg/mL or g/100mL.
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Workflow for Equilibrium Solubility Determination
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Workflow for solubility determination.
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Forced Degradation Studies

Forced degradation (stress testing) studies are conducted to identify the likely degradation
products of a drug substance, which can help in establishing degradation pathways and
developing stability-indicating analytical methods.

Objective: To evaluate the stability of 2-Ethoxythiazole under various stress conditions.
General Procedure:

e Prepare a stock solution of 2-Ethoxythiazole in a suitable solvent (e.g., 1 mg/mL in
acetonitrile or methanol).

» For each stress condition, dilute the stock solution with the respective stressor to a final
concentration suitable for analysis (e.g., 100 pg/mL).

o Expose the solutions to the stress conditions for a defined period, taking samples at various
time points (e.g., 0, 2, 4, 8, 24 hours).

e At each time point, neutralize the sample if necessary and dilute it to the initial concentration
with a suitable solvent.

e Analyze the samples using a stability-indicating HPLC method with a photodiode array
(PDA) detector to quantify the remaining 2-Ethoxythiazole and detect any degradation
products.

e A control sample, protected from the stress condition, should be analyzed in parallel.
Specific Stress Conditions:
e Acid Hydrolysis:

o Stressor: 0.1 M to 1 M Hydrochloric Acid (HCI)

o Temperature: Room temperature and elevated temperature (e.g., 60 °C)

o Neutralization: Add an equivalent amount of sodium hydroxide (NaOH).
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o Base Hydrolysis:

o Stressor: 0.1 M to 1 M Sodium Hydroxide (NaOH)

o Temperature: Room temperature and elevated temperature (e.g., 60 °C)

o Neutralization: Add an equivalent amount of hydrochloric acid (HCI).

» Oxidative Degradation:

o Stressor: 3% to 30% Hydrogen Peroxide (H202)

o Temperature: Room temperature

o Note: The reaction can be quenched by adding a small amount of a strong reducing agent
if necessary, or by dilution.

o Thermal Degradation:

o Condition: Expose the solid 2-Ethoxythiazole and a solution of the compound to elevated
temperatures (e.g., 60 °C, 80 °C) in a calibrated oven.

e Photostability:

o Condition: Expose the solid 2-Ethoxythiazole and a solution of the compound to light
providing an overall illumination of not less than 1.2 million lux hours and an integrated
near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B
guidelines.

o Adark control sample, wrapped in aluminum foil, should be stored under the same
conditions to differentiate between thermal and photodegradation.
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Workflow for Forced Degradation Studies
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Workflow for a comprehensive forced degradation study.
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Conclusion

While specific quantitative data for the solubility and stability of 2-Ethoxythiazole is limited in
the public domain, this technical guide provides a foundational understanding based on its
physicochemical properties and the behavior of related compounds. The qualitative data
indicates good solubility in organic solvents and stability under standard conditions, but
potential for degradation under harsh acidic, basic, oxidative, and photolytic stress. The
detailed experimental protocols provided herein offer a clear pathway for researchers to
generate the necessary quantitative data to fully characterize this compound for its intended
applications in drug development and other scientific fields. The generation of such data will be
invaluable for robust formulation development, establishment of appropriate storage conditions,
and ensuring the overall quality and safety of any product containing 2-Ethoxythiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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